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Compound of Interest

Compound Name: TMP-153

Cat. No.: B157756 Get Quote

For researchers, scientists, and professionals in drug development, the safe handling and

disposal of chemical compounds are paramount. This document provides a comprehensive

guide to the proper disposal procedures for TMP-153, a potent acyl-CoA:cholesterol

acyltransferase (ACAT) inhibitor. Adherence to these guidelines is crucial for ensuring

laboratory safety and environmental protection.

Chemical and Physical Properties of TMP-153
A thorough understanding of a compound's properties is the first step toward safe handling and

disposal. Below is a summary of the available data for TMP-153.

Property Value

Molecular Formula C24H18ClF2N3O[1]

Molecular Weight 437.90 g/mol [1]

CAS Number 128831-46-9[1][2]

Appearance Solid

Solubility Soluble in DMSO and DMF[3]

Storage Recommended storage at -20°C[4]
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As a research-grade chemical, TMP-153 must be treated as hazardous waste unless explicitly

determined otherwise by a certified safety professional. The following step-by-step procedure

outlines the best practices for its disposal.

Step 1: Personal Protective Equipment (PPE)

Before handling TMP-153, ensure you are wearing appropriate PPE, including:

Safety goggles or a face shield

Chemical-resistant gloves (e.g., nitrile)

A lab coat

Step 2: Waste Segregation

Proper segregation of chemical waste is critical to prevent dangerous reactions.

Solid Waste:

Place any solid TMP-153, along with any contaminated items such as weighing paper,

pipette tips, and gloves, into a designated hazardous waste container.

This container must be clearly labeled as "Hazardous Waste" and include the full chemical

name: "N-[4-(2-chlorophenyl)-6,7-dimethyl-3-quinolinyl]-N'-(2,4-difluorophenyl)-urea (TMP-
153)".

Liquid Waste:

Solutions containing TMP-153 (e.g., in DMSO or DMF) should be collected in a separate,

leak-proof, and chemically compatible hazardous waste container.

The container must be labeled with "Hazardous Waste," the full chemical name, and the

solvent used (e.g., "TMP-153 in DMSO").

Never mix incompatible wastes in the same container.[5]

Step 3: Waste Container Management
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Keep hazardous waste containers securely closed except when adding waste.[5]

Store waste containers in a designated, well-ventilated secondary containment area to

prevent spills.[5]

Do not overfill containers; leave adequate headspace for expansion.

Step 4: Disposal Request and Pickup

Once the waste container is ready for disposal, follow your institution's specific procedures

for requesting a hazardous waste pickup.

This typically involves contacting your Environmental Health and Safety (EHS) department

and providing them with the necessary information about the waste.

Step 5: Decontamination

Thoroughly decontaminate all surfaces and equipment that came into contact with TMP-153
using an appropriate solvent and cleaning agent.

Dispose of all cleaning materials (e.g., wipes, absorbent pads) as hazardous waste.

Disposal Workflow Diagram
The following diagram illustrates the decision-making process for the proper disposal of TMP-
153.
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Start: Need to dispose of TMP-153

Step 1: Don appropriate
Personal Protective Equipment (PPE)

Step 2: Identify the type of waste
(Solid or Liquid)

Solid Waste:
- Unused TMP-153

- Contaminated consumables

Solid

Liquid Waste:
- TMP-153 solutions

- Contaminated solvents

Liquid

Step 3: Segregate Solid Waste
- Place in a labeled, sealed
hazardous waste container

Step 4: Segregate Liquid Waste
- Place in a labeled, sealed, leak-proof

hazardous waste container

Label with:
'Hazardous Waste'

'TMP-153'

Label with:
'Hazardous Waste'

'TMP-153 in [Solvent]'

Step 5: Store waste in a designated
secondary containment area

Step 6: Contact Environmental
Health & Safety (EHS) for pickup

Step 7: Decontaminate work area
and equipment

End: Proper Disposal Complete

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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